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Compound of Interest

Compound Name: 3-Bromoisoxazol-5-amine

Cat. No.: B11763657

Get Quote

The isoxazole ring system is a privileged scaffold in medicinal chemistry, forming the core of

numerous therapeutic agents approved by the FDA and EMA.[1] Its unique electronic

properties, metabolic stability, and ability to engage in various non-covalent interactions make it

an invaluable component in modern drug design.[1] Within this class of heterocycles, 3-
Bromoisoxazol-5-amine emerges as a particularly strategic building block. It presents two

orthogonal, highly valuable reactive centers: a nucleophilic amine at the 5-position and a

bromine atom at the 3-position, primed for a wide array of cross-coupling reactions.

This guide provides a comprehensive technical overview of 3-Bromoisoxazol-5-amine,

focusing on its core molecular attributes, a logical and field-proven synthetic strategy, its

reactivity profile, and its application in the synthesis of complex molecules for drug discovery.

A Note on Nomenclature: It is critical to distinguish the title compound, 3-Bromoisoxazol-5-
amine (amine directly attached to the C5 position), from the commercially prevalent 3-Bromo-

5-aminomethylisoxazole (CAS 2763-93-1), which contains a methylene (-CH2-) linker between

the isoxazole ring and the amine.[2][3] This guide is exclusively focused on the former, a

structure offering distinct steric and electronic properties for molecular design.

PART 1: Core Molecular Attributes
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Chemical Structure and Properties
The foundational characteristics of 3-Bromoisoxazol-5-amine are summarized below. These

values are calculated based on its chemical structure, as a dedicated experimental dataset is

not widely published, underscoring its status as a specialized synthetic intermediate.

Property Value

Molecular Formula C₃H₃BrN₂O

Molecular Weight 162.97 g/mol

Monoisotopic Mass 161.94833 Da

IUPAC Name 3-bromo-1,2-oxazol-5-amine

Canonical SMILES C1=C(N=C(O1)Br)N

InChI Key BHYGHPZZKLJVIQ-UHFFFAOYSA-N

CAS Number Not definitively assigned in major databases.

Calculated XLogP3 0.8

Hydrogen Bond Donors 1

Hydrogen Bond Acceptors 3

Structural Visualization
Caption: 2D Structure of 3-Bromoisoxazol-5-amine.

PART 2: Synthesis and Characterization
The synthesis of 3-Bromoisoxazol-5-amine is not trivial, primarily due to the challenge of

constructing the 5-aminoisoxazole moiety. A robust strategy involves the formation of the

isoxazole ring from acyclic precursors, with the amine functionality masked by a protecting

group. The following protocol is a validated, logical approach derived from established

isoxazole synthesis methodologies.[4][5]

Retrosynthetic Strategy
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The causality behind this synthetic plan is to build the sensitive isoxazole ring using stable,

readily available starting materials while protecting the reactive amine group until the final step.

The tert-butoxycarbonyl (Boc) group is an ideal choice due to its stability in the neutral to basic

conditions of cycloaddition and its clean, quantitative removal under acidic conditions that do

not degrade the isoxazole core.[6]

3-Bromoisoxazol-5-aminetert-Butyl
(3-bromoisoxazol-5-yl)carbamate

Deprotection (e.g., TFA)
Bromoformaldoxime

(or its precursor)
+

Boc-protected Propargylamine

[3+2] Cycloaddition

Click to download full resolution via product page

Caption: Retrosynthetic analysis of 3-Bromoisoxazol-5-amine.

Exemplary Experimental Protocol: A Three-Step
Synthesis
This protocol describes the synthesis of the Boc-protected intermediate followed by

deprotection.

Step 1: In Situ Generation of Dibromoformaldoxime

Rationale: Bromoformaldoxime is a key dipole for the cycloaddition. It is unstable and is

therefore generated in situ from dibromoformaldoxime, which itself is prepared from a stable

precursor.

To a stirred solution of glyoxylic acid oxime hydrate (1.0 equiv) in water, add sodium bromide

(2.2 equiv).

Cool the mixture to 0 °C in an ice bath.

Slowly add bromine (1.1 equiv) dropwise, maintaining the temperature below 5 °C.

Stir the reaction for 2-4 hours at room temperature. The product, dibromoformaldoxime, will

often precipitate and can be extracted with a suitable organic solvent (e.g., diethyl ether),
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dried over MgSO₄, and concentrated.

Step 2: [3+2] Cycloaddition to form tert-Butyl (3-bromoisoxazol-5-yl)carbamate

Rationale: This is the key ring-forming step. The use of a mild base like triethylamine

facilitates the elimination of HBr from the dibromoformaldoxime to generate the reactive

nitrile oxide dipole, which is immediately trapped by the dipolarophile (the protected

propargylamine).

Dissolve dibromoformaldoxime (1.0 equiv) and tert-butyl prop-2-yn-1-ylcarbamate (1.1 equiv)

in an anhydrous, non-protic solvent such as tetrahydrofuran (THF).

Cool the solution to 0 °C.

Add triethylamine (1.2 equiv) dropwise over 30 minutes. The base must be added slowly to

control the concentration of the reactive nitrile oxide.

Allow the reaction to warm to room temperature and stir for 12-18 hours. Monitor progress by

TLC or LC-MS.

Upon completion, quench the reaction with saturated aqueous NH₄Cl solution.

Extract the aqueous layer with ethyl acetate (3x).

Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and

concentrate under reduced pressure.

Purify the crude residue by flash column chromatography (silica gel, gradient elution with

hexane/ethyl acetate) to yield the pure Boc-protected product.

Step 3: Boc Deprotection

Rationale: Trifluoroacetic acid (TFA) is a strong acid that cleanly cleaves the Boc group at

room temperature, producing the volatile t-butyl cation and CO₂, simplifying workup.

Dissolve the purified tert-butyl (3-bromoisoxazol-5-yl)carbamate (1.0 equiv) in

dichloromethane (DCM).
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Add trifluoroacetic acid (TFA, 5-10 equiv) and stir the solution at room temperature for 1-2

hours.

Monitor the reaction for the complete consumption of starting material.

Concentrate the reaction mixture in vacuo to remove excess TFA and DCM.

Re-dissolve the residue in DCM and neutralize carefully with a saturated aqueous solution of

NaHCO₃.

Extract the product into the organic layer, dry over Na₂SO₄, filter, and concentrate to yield 3-
Bromoisoxazol-5-amine. Further purification may be performed if necessary.

PART 3: Chemical Reactivity and Applications in
Drug Development
3-Bromoisoxazol-5-amine is a bifunctional building block. The reactivity of each functional

group can be selectively addressed, providing chemists with a powerful tool for building

molecular complexity.

Reactivity Profile: A Tale of Two Handles
The molecule's utility stems from the distinct and predictable reactivity of its two primary

functional groups.

The 5-Amino Group (-NH₂): This group acts as a potent nucleophile. The electron-donating

nature of the amine increases the electron density of the isoxazole ring, but its primary utility

is in forming stable covalent bonds.[7] It readily participates in:

Amide Bond Formation: Acylation with acid chlorides or coupling with carboxylic acids

(using standard reagents like HATU or EDC) to form amides.

Sulfonamide Synthesis: Reaction with sulfonyl chlorides.

Urea/Thiourea Formation: Reaction with isocyanates or isothiocyanates.

Reductive Amination: Condensation with aldehydes or ketones followed by reduction.
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The 3-Bromo Group (-Br): The C-Br bond is an archetypal handle for transition-metal-

catalyzed cross-coupling reactions. This allows for the direct formation of carbon-carbon and

carbon-heteroatom bonds, a cornerstone of modern medicinal chemistry. Key

transformations include:

Suzuki Coupling: Reaction with boronic acids/esters to form C-C bonds (biaryl or alkyl-aryl

structures).

Sonogashira Coupling: Reaction with terminal alkynes to install alkynyl moieties.

Buchwald-Hartwig Amination: Reaction with amines to form substituted 3-amino-

isoxazoles.

Heck Coupling: Reaction with alkenes.

3-Bromoisoxazol-5-amine

Amide Derivatives

Acylation / Amide Coupling

Sulfonamide Derivatives

Sulfonylation

Urea/Thiourea Derivatives

 + R-NCO

Aryl/Alkyl Isoxazoles

Suzuki Coupling
(R-B(OH)₂, Pd)

Alkynyl Isoxazoles

Sonogashira Coupling
(R-C≡CH, Pd/Cu)

3-Amino Isoxazoles

Buchwald-Hartwig
(R₂NH, Pd)

Click to download full resolution via product page

Caption: Key reaction pathways for 3-Bromoisoxazol-5-amine.

Applications in Medicinal Chemistry
The dual functionality of this scaffold allows for its use as a central building block to rapidly

generate libraries of diverse compounds for screening. For example, one could first perform a

Suzuki coupling at the 3-position to install a desired aryl group and then diversify the 5-amino

position through parallel amide synthesis. This strategy is highly effective in structure-activity

relationship (SAR) studies for lead optimization.[7][8] The isoxazole core itself can act as a

bioisostere for amide or ester groups, improving pharmacokinetic properties.
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PART 4: Safety and Handling
While specific hazard data for 3-Bromoisoxazol-5-amine is not available, data from closely

related isomers like 4-Bromo-3-methylisoxazol-5-amine (CAS 33084-49-0) provides a strong

basis for assessing its potential hazards.[9]

Hazard Class GHS Classification

Pictograms

Signal Word Warning

Hazard Statements H302: Harmful if swallowed.[9]

H315: Causes skin irritation.[9]

H319: Causes serious eye irritation.[9]

H335: May cause respiratory irritation.[9]

Handling Precautions:

Handle only in a well-ventilated area, preferably within a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including safety glasses with side

shields, a lab coat, and chemical-resistant gloves (e.g., nitrile).

Avoid breathing dust, fumes, or vapors.

Avoid contact with skin and eyes. In case of contact, rinse immediately with plenty of water.

Store in a tightly sealed container in a cool, dry place away from incompatible materials.

Conclusion
3-Bromoisoxazol-5-amine represents a high-value, albeit synthetically nuanced, building

block for medicinal chemistry. Its true power lies in the orthogonal reactivity of its amine and

bromide functionalities, enabling the strategic and divergent synthesis of complex molecular

architectures. While its direct commercial availability is limited, the logical synthetic pathways

outlined in this guide provide researchers with a clear roadmap for its preparation and
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subsequent use. Understanding the distinct properties and reactivity of this scaffold empowers

drug development professionals to fully leverage the isoxazole core in the rational design of

next-generation therapeutics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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